N-(2,5-dichlorophenyl)-2-[4-(4-ethylphenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(2,5-dichlorophenyl)-2-[4-(4-ethylphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C20H23Cl2N3O/c1-2-15-3-6-17(7-4-15)25-11-9-24(10-12-25)14-20(26)23-19-13-16(21)5-8-18(19)22/h3-8,13H,2,9-12,14H2,1H3,(H,23,26)
• InChI Key: WLEYAICRVHUXFU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2CCN(CC2)CC(=O)NC3=C(C=CC(=C3)Cl)Cl
• Molecular Formula: C20H23Cl2N3O
• Molecular Weight: 392.3 g/mol
• CAS No.: 700856-02-6

Description

N-(2,5-dichlorophenyl)-2-[4-(4-ethylphenyl)piperazin-1-yl]acetamide, also known as Eticlopride, is a selective dopamine D2 receptor antagonist that has been widely used in scientific research. The compound is a white crystalline powder that is soluble in water, ethanol, and dimethyl sulfoxide (DMSO).

Scientific Research Applications

Molecular Docking and Biological Potentials

A study focused on synthesizing derivatives of a structurally similar compound, evaluating their antimicrobial and anticancer activities along with molecular docking studies. The research demonstrated significant antimicrobial activity for some compounds and identified those with potential anticancer properties through docking scores, suggesting a basis for drug design and discovery (Mehta et al., 2019).

Receptor Affinity and Biological Evaluation

Another research effort synthesized and evaluated a series of compounds for their affinity towards serotonin and dopamine receptors. This study highlights the importance of structural features in determining receptor affinity, identifying potent ligands with potential therapeutic applications (Żmudzki et al., 2015).

Antimicrobial and Anthelmintic Screening

Compounds with the piperazine moiety have been synthesized and screened for their biological activities, including antibacterial, antifungal, and anthelmintic activities. Molecular docking revealed similar binding poses as standards, indicating the relevance of these compounds in developing new therapeutic agents (Khan et al., 2019).

Acetylcholinesterase Inhibition

Research into thiazole-piperazine compounds as acetylcholinesterase inhibitors for potential Alzheimer's treatment showed promising inhibition rates. This underscores the role of such chemical structures in designing drugs for neurodegenerative diseases (Yurttaş et al., 2013).

Antimicrobial Activity of Oxadiazole Derivatives

The synthesis and evaluation of acetamide derivatives bearing azinane and oxadiazole cores were explored for their antibacterial potentials. This work contributes to the search for new antibacterial agents against various bacterial strains (Iqbal et al., 2017).